Cas no 126865-93-8 (1H-Benzotriazole, 1-[(4-nitrophenoxy)methyl]-)

• Product Name: 1H-Benzotriazole, 1-[(4-nitrophenoxy)methyl]-
• CAS No: 126865-93-8
• MF: C₁₃H₁₀N₄O₃
• MW: 270.243502140045
• CID: 3701468
• PubChem ID: 3587691
• Update Time: 2025-04-22

1H-Benzotriazole, 1-[(4-nitrophenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzotriazole, 1-[(4-nitrophenoxy)methyl]-
• 1-(4-Nitrophenoxymethyl)-1H-1,2,3-benzotriazole
• 1-[(4-nitrophenoxy)methyl]benzotriazole
• 1-[(4-nitrophenoxy)methyl]-1H-1,2,3-benzotriazole
• starbld0004973
• 1-((4-Nitrophenoxy)methyl)-1H-benzo[d][1,2,3]triazole
• 126865-93-8

• Inchi： 1S/C13H10N4O3/c18-17(19)10-5-7-11(8-6-10)20-9-16-13-4-2-1-3-12(13)14-15-16/h1-8H,9H2
• InChI Key： MHLVJGAQNCWOCO-UHFFFAOYSA-N
• SMILES： N1(COC2=CC=C([N+]([O-])=O)C=C2)C2=CC=CC=C2N=N1

Computed Properties

• Exact Mass: 270.07529019Da
• Monoisotopic Mass: 270.07529019Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 85.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles